![molecular formula C19H20Cl2FN3O B4284241 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide](/img/structure/B4284241.png)
4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide
Overview
Description
4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide, also known as DF-MPJC, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of piperazinecarboxamides and has been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, studies have suggested that it may act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. Additionally, 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to modulate the activity of the glutamate system, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has several advantages for lab experiments. It has been shown to be effective in animal models and has a relatively low toxicity profile. However, 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has some limitations for lab experiments, including its limited solubility in water and its high cost.
Future Directions
There are several future directions for research on 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide. One potential area of research is the development of more efficient synthesis methods to reduce the cost of production. Additionally, further studies are needed to fully understand the mechanism of action of 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide and its potential therapeutic applications. Finally, studies are needed to investigate the long-term effects of 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide and its safety profile.
Scientific Research Applications
4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models. Additionally, 4-(2,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to exhibit neuroprotective effects and may have potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[(2,4-dichlorophenyl)methyl]-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2FN3O/c1-13-2-5-16(11-18(13)22)23-19(26)25-8-6-24(7-9-25)12-14-3-4-15(20)10-17(14)21/h2-5,10-11H,6-9,12H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYDIKHESRBJBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)CC3=C(C=C(C=C3)Cl)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2FN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.